3-[(Dicyclopropylmethyl)amino]propan-1-ol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 3-(dicyclopropylmethylamino)propan-1-ol
• InChI: InChI=1S/C10H19NO/c12-7-1-6-11-10(8-2-3-8)9-4-5-9/h8-12H,1-7H2
• InChI Key: SYCGMEHUBZXVFM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2CC2)NCCCO

Description

3-[(Dicyclopropylmethyl)amino]propan-1-ol is a tertiary amino alcohol characterized by a propan-1-ol backbone substituted with a dicyclopropylmethylamine group. This structure confers unique steric and electronic properties, distinguishing it from other amino alcohols. The cyclopropyl rings introduce significant rigidity and lipophilicity, which may influence solubility, metabolic stability, and receptor-binding interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Dicyclopropylmethyl)amino]propan-1-ol typically involves the reaction of dicyclopropylmethylamine with 3-chloropropanol under controlled conditions. The reaction is carried out in the presence of a base such as sodium hydroxide to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The process involves careful control of temperature, pressure, and reaction time to achieve the desired product.

Chemical Reactions Analysis

Types of Reactions

3-[(Dicyclopropylmethyl)amino]propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines.

Substitution: The hydroxyl group can be substituted with other functional groups such as halides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide are commonly used.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

3-[(Dicyclopropylmethyl)amino]propan-1-ol is utilized in various scientific research fields:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential effects on biological systems and as a tool in biochemical assays.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(Dicyclopropylmethyl)amino]propan-1-ol involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues in Receptor Targeting

• (S)-3-[(3-Aminopropyl)amino]propan-1-ol (): This compound acts as a dopamine D2 receptor agonist, with potency comparable to quinpirole and dopamine. The absence of bulky substituents (e.g., cyclopropyl groups) likely enhances its binding affinity to the receptor’s active site. In contrast, 3-[(Dicyclopropylmethyl)amino]propan-1-ol’s steric hindrance may reduce receptor engagement but improve selectivity for peripheral targets .

• 3-(Methylsulphanyl)propan-1-ol () :
  A sulfur-containing analog produced by lactic acid bacteria during methionine metabolism. It contributes to wine off-flavors (e.g., roasted odors). The dicyclopropylmethyl-substituted compound lacks sulfur, suggesting divergent applications—pharmaceutical vs. flavor chemistry. The cyclopropyl groups may also confer greater chemical stability compared to the thioether group .

Anticancer and Cytotoxicity Profiles

• 3-[(2-Substituted-cyclohepta[b]thieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol derivatives (): These derivatives exhibit in vitro cytotoxicity against colorectal adenoma (HC 29) and breast cancer (MDA-MB-231) cell lines. The thiophene and pyrimidine moieties enhance DNA intercalation, whereas 3-[(Dicyclopropylmethyl)amino]propan-1-ol’s cyclopropyl groups may instead modulate membrane permeability or protein-protein interactions .
• CGP60474 (): A 3-aminopropanol-based CDK inhibitor with a pyrimidine scaffold. Its cis-conformation binding to CDK2 contrasts with the trans-conformation required for Bcr-Abl inhibition.

Key Data Tables

Table 1: Structural and Functional Comparisons

Compound	Key Substituents	Biological Activity	Notable Properties
3-[(Dicyclopropylmethyl)amino]propan-1-ol	Dicyclopropylmethyl, amino, hydroxyl	Underexplored (potential CNS/oncology)	High lipophilicity, steric bulk
(S)-3-[(3-Aminopropyl)amino]propan-1-ol	Linear aminopropyl chain	Dopamine D2 agonist	High receptor affinity
3-(Methylsulphanyl)propan-1-ol	Methyl thioether	Flavor compound (roasted odors)	Volatile, low stability
CGP60474	Pyrimidine, chlorophenyl	CDK2 inhibitor	ATP-competitive binding

Table 2: Physicochemical Properties

Compound	Molecular Weight (g/mol)	Phase (25°C)	Melting Point (°C)	Density (g/cm³)
3-[(Dicyclopropylmethyl)amino]propan-1-ol	~215 (estimated)	Solid	>100 (predicted)	~1.1 (predicted)
3-(Diethylamino)-2,2-dimethyl-propan-1-ol	159.27	Liquid	Not reported	0.875
3-(Methylsulphanyl)propan-1-ol	106.18	Liquid	Not reported	~1.0

Biological Activity

The compound 3-[(Dicyclopropylmethyl)amino]propan-1-ol has garnered attention in recent research due to its potential biological activities, particularly in the context of pharmacological applications. This article delves into its mechanisms of action, therapeutic implications, and relevant case studies.

3-[(Dicyclopropylmethyl)amino]propan-1-ol is characterized by its unique dicyclopropylmethylamino group, which may interact with various biological targets, including enzymes and receptors. The steric effects of the dicyclopropylmethyl group can influence the compound's binding affinity and selectivity for these targets, potentially leading to enzyme inhibition or receptor modulation .

Table 1: Structural Characteristics

Feature	Description
Chemical Formula	C₁₁H₁₈N₂O
Molecular Weight	198.27 g/mol
Functional Groups	Amino, Alcohol
Stereochemistry	Chiral centers present

Pharmacological Applications

Research indicates that 3-[(Dicyclopropylmethyl)amino]propan-1-ol may have therapeutic applications in treating conditions associated with fibrosis. It has been studied for its role as a lysophosphatidic acid (LPA) receptor antagonist, which is significant in conditions like idiopathic pulmonary fibrosis (IPF), renal fibrosis, and various cancers . The mechanism involves modulating LPA signaling pathways, which are implicated in fibrotic processes.

Case Studies

• Idiopathic Pulmonary Fibrosis (IPF) :
  • A clinical trial demonstrated that compounds targeting LPA receptors can significantly reduce the decline in forced vital capacity (FVC) among IPF patients. The study highlighted the importance of LPA antagonists in managing pulmonary fibrosis .
• Cancer Treatment :
  • In a rat model, LPA pathway inhibitors were shown to possess chemopreventive properties against hepatocellular carcinoma. This suggests that 3-[(Dicyclopropylmethyl)amino]propan-1-ol could be explored further for its anti-cancer properties .

Research Findings

Recent studies have focused on the compound's interactions with specific receptors and enzymes:

• LPA Receptor Interaction : It has been documented that antagonizing LPA receptors can mitigate fibrosis-related conditions. This has been corroborated by findings from multiple studies indicating that compounds with similar structures exhibit promising results in preclinical models .
• Enzyme Inhibition : The compound's ability to inhibit certain enzymes involved in fibrotic pathways has been explored, suggesting a multifaceted mechanism of action that warrants further investigation .